molecular formula C8H5FN2O B8619840 4-Cyano-2-fluorobenzamide

4-Cyano-2-fluorobenzamide

Cat. No.: B8619840
M. Wt: 164.14 g/mol
InChI Key: DUEDRJQDBMKSBA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Cyano-2-fluorobenzamide is a useful research compound. Its molecular formula is C8H5FN2O and its molecular weight is 164.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H5FN2O

Molecular Weight

164.14 g/mol

IUPAC Name

4-cyano-2-fluorobenzamide

InChI

InChI=1S/C8H5FN2O/c9-7-3-5(4-10)1-2-6(7)8(11)12/h1-3H,(H2,11,12)

InChI Key

DUEDRJQDBMKSBA-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1C#N)F)C(=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-cyano-2-fluorobenzoic acid (500 mg, 3.0 mmol) in acetonitrile (20 ml) was added 1,1′-carbonyldiimidazole (736 mg, 4.5 mmol). The mixture was stirred at room temperature for 45 min, before addition of aqueous ammonium hydroxide solution (35%, 10 ml). The reaction mixture was stirred for 45 min and ice cold water (15 ml) was added. The precipitate was collected by filtration and dried in a vacuum oven at 60° C. for 18 h to give the title compound (292 mg).
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
736 mg
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step Two
[Compound]
Name
ice
Quantity
15 mL
Type
reactant
Reaction Step Three

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